2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide
Overview
Description
“2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide” is a compound that contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . The imidazole ring is known for its broad range of chemical and biological properties, making it an important synthon in the development of new drugs .
Molecular Structure Analysis
The molecular formula of “2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide” is C8H13N3O3S . It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms . The compound also contains a sulfonamide group, which consists of a sulfur atom, two oxygen atoms, and an amine group .Scientific Research Applications
Antitumor Agents
A study by Gadad et al. (1999) explored imidazo(2,1-b)-1,3,4-thiadiazole derivatives, similar in structure to the compound , for their potential as anticancer drug candidates. These compounds demonstrated significant cytotoxic effects against a variety of human tumor cell lines, including non-small cell lung, colon, central nervous system, melanoma, ovarian, prostate, and breast cancer, as well as leukemia and renal cancer. The introduction of a formyl group, as seen in the compound of interest, was found to enhance antitumor activity (Gadad et al., 1999).
Antibacterial Activity
Gadad et al. (2000) also investigated derivatives of 6-arylimidazo[2,1-b]-1,3,4-thiadiazole-2-sulfonamides, which include structural elements of the compound , for their antibacterial properties. The study found that these compounds showed high antibacterial activity against Escherichia coli and Staphylococcus aureus, comparable to that of known antibacterial agents like sulfamethoxazole and Norfloxacin (Gadad et al., 2000).
Electrophysiological Activity
In the field of cardiac electrophysiology, Morgan et al. (1990) synthesized and evaluated the activity of N-substituted imidazolylbenzamides or benzene-sulfonamides, which share a similar sulfonamide structure with the compound of interest. These compounds exhibited potent electrophysiological activity, suggesting potential applications in treating cardiac conditions (Morgan et al., 1990).
Antimicrobial and Antiproliferative Agents
Research by Ovonramwen et al. (2021) on 5-chloro-1-ethyl-2-methyl-N-phenyl-1H-imidazole-4-sulphonamide, which has a similar sulfonamide structure, demonstrated moderate anticandidal activity, indicating potential applications as an antimicrobial agent (Ovonramwen et al., 2021).
Chemical Synthesis and Catalysis
The compound's structural elements are relevant in the synthesis of other chemicals. For example, Khaligh (2014) utilized a sulfonic acid imidazolium hydrogen sulfate catalyst, similar in part to the compound , for synthesizing polyhydroquinoline derivatives. This demonstrates its potential application in facilitating various chemical reactions (Khaligh, 2014).
Future Directions
The future directions for “2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide” and similar compounds likely involve further exploration of their therapeutic potential. Given the wide range of biological activities exhibited by imidazole derivatives, they may have potential applications in the development of new drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide involves the reaction of 2-ethyl-5-formyl-1H-imidazole-1-sulfonamide with N,N-dimethylamine.", "Starting Materials": [ "2-ethyl-5-formyl-1H-imidazole-1-sulfonamide", "N,N-dimethylamine" ], "Reaction": [ "To a solution of 2-ethyl-5-formyl-1H-imidazole-1-sulfonamide (1.0 g, 3.8 mmol) in dry THF (10 mL) under nitrogen, add N,N-dimethylamine (0.5 mL, 5.7 mmol) and NaH (60% dispersion in mineral oil, 0.15 g, 3.8 mmol).", "Stir the reaction mixture at room temperature for 2 hours.", "Quench the reaction by adding water (10 mL) and stirring for an additional 30 minutes.", "Extract the aqueous layer with ethyl acetate (3 x 10 mL).", "Combine the organic layers, wash with brine (10 mL), dry over Na2SO4, and concentrate under reduced pressure.", "Purify the crude product by flash chromatography on silica gel using ethyl acetate/hexanes (1:1) as the eluent to afford the desired product as a white solid (0.8 g, 80% yield)." ] } | |
CAS RN |
2060051-12-7 |
Product Name |
2-ethyl-5-formyl-N,N-dimethyl-1H-imidazole-1-sulfonamide |
Molecular Formula |
C8H13N3O3S |
Molecular Weight |
231.3 |
Purity |
85 |
Origin of Product |
United States |
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